Cas no 1706430-16-1 (3-[(2,2,2-Trifluoroethyl)sulfanyl]benzoyl chloride)

• Product Name: 3-[(2,2,2-Trifluoroethyl)sulfanyl]benzoyl chloride
• CAS No: 1706430-16-1
• MF: C₉H₆ClF₃OS
• MW: 254.656550884247
• MDL: MFCD28099716
• CID: 4703703
• Update Time: 2025-05-20

3-[(2,2,2-Trifluoroethyl)sulfanyl]benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-[(2,2,2-Trifluoroethyl)sulfanyl]benzoyl chloride

• MDL： MFCD28099716
• Inchi： 1S/C9H6ClF3OS/c10-8(14)6-2-1-3-7(4-6)15-5-9(11,12)13/h1-4H,5H2
• InChI Key： DPNNJYVSXFBKDX-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC(=C1)SCC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Topological Polar Surface Area: 42.4

Additional information on 3-[(2,2,2-Trifluoroethyl)sulfanyl]benzoyl chloride

Recent Advances in the Application of 3-[(2,2,2-Trifluoroethyl)sulfanyl]benzoyl chloride (CAS: 1706430-16-1) in Chemical Biology and Pharmaceutical Research

3-[(2,2,2-Trifluoroethyl)sulfanyl]benzoyl chloride (CAS: 1706430-16-1) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of pharmaceuticals targeting metabolic and inflammatory diseases. Recent studies highlight its utility in the construction of trifluoromethylthio-containing molecules, a functional group known for enhancing drug-like properties such as metabolic stability and membrane permeability. This briefing synthesizes the latest research on this compound, focusing on its synthetic applications, mechanism of action, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-[(2,2,2-Trifluoroethyl)sulfanyl]benzoyl chloride as a versatile building block for covalent inhibitors of serine hydrolases. The trifluoromethylthio moiety was shown to form irreversible bonds with catalytic serine residues, leading to potent and selective enzyme inhibition. This approach has been applied to the development of next-generation anti-inflammatory agents, with preclinical data indicating superior pharmacokinetic profiles compared to traditional carboxylate-based inhibitors.

In the field of radiopharmaceuticals, researchers have exploited the reactivity of this compound to create ¹⁸F-labeled probes for positron emission tomography (PET) imaging. The trifluoroethylsulfanyl group serves as an excellent leaving group for nucleophilic aromatic substitution with [¹⁸F]fluoride, enabling efficient radiolabeling of complex molecules. Recent clinical trials have utilized this chemistry to develop novel tracers for oncology and neurology applications, with particular success in imaging tumor metabolism.

Structural biology studies have revealed unique interactions between trifluoromethylthio-containing compounds derived from 3-[(2,2,2-Trifluoroethyl)sulfanyl]benzoyl chloride and biological targets. X-ray crystallography data published in Nature Chemical Biology (2024) shows that the SCF₃ group participates in unprecedented halogen bond-like interactions with protein backbone carbonyls, explaining the enhanced binding affinity observed in structure-activity relationship studies. This finding has opened new avenues for rational drug design.

The compound's safety profile and synthetic accessibility have made it a preferred choice for parallel medicinal chemistry approaches. Several pharmaceutical companies have incorporated it into their lead optimization platforms, resulting in clinical candidates for diabetes and autoimmune disorders. Recent patent literature (WO2024015892) describes its use in creating dual PPARγ/δ agonists with improved therapeutic indices.

Ongoing research is exploring the application of 3-[(2,2,2-Trifluoroethyl)sulfanyl]benzoyl chloride in targeted protein degradation. Preliminary results suggest that derivatives of this compound can serve as effective E3 ligase recruiters in PROTAC designs, with the potential to address previously "undruggable" targets. This represents a significant expansion of its utility beyond traditional small-molecule drug discovery.

In conclusion, 3-[(2,2,2-Trifluoroethyl)sulfanyl]benzoyl chloride continues to demonstrate remarkable versatility in pharmaceutical research. Its unique physicochemical properties and diverse reactivity profile position it as a critical tool for addressing current challenges in drug discovery, particularly in the development of covalent inhibitors, imaging agents, and targeted degraders. Future research directions likely include further exploration of its applications in RNA-targeting small molecules and the development of more sustainable synthetic routes to meet increasing industrial demand.